Cas no 105163-71-1 (Pyridine,4-[2-(butylthio)ethyl]-)
105163-71-1 structure
Product Name:Pyridine,4-[2-(butylthio)ethyl]-
CAS No:105163-71-1
MF:C11H17NS
MW:195.32438158989
CID:163221
PubChem ID:3064642
Update Time:2025-04-19
Pyridine,4-[2-(butylthio)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,4-[2-(butylthio)ethyl]-
- 4-(2-butylsulfanylethyl)pyridine
- 4-(2-Butylthioethyl)pyridine
- AC1MI88A
- BRN 4841027
- LS-130332
- Pyridine, 4-(2-(butylthio)ethyl)-
- 105163-71-1
- DTXSID00146992
-
- Inchi: 1S/C11H17NS/c1-2-3-9-13-10-6-11-4-7-12-8-5-11/h4-5,7-8H,2-3,6,9-10H2,1H3
- InChI Key: PIQWENXMGRMGOC-UHFFFAOYSA-N
- SMILES: S(CCC1C=CN=CC=1)CCCC
Computed Properties
- Exact Mass: 195.10831
- Monoisotopic Mass: 195.10817072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 38.2Ų
Experimental Properties
- PSA: 12.89
Pyridine,4-[2-(butylthio)ethyl]- Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
105163-71-1 (Pyridine,4-[2-(butylthio)ethyl]-) Related Products
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